Cas no 1804953-02-3 (2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804953-02-3
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4842836
• Update Time: 2025-06-27

2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H6F5NO3/c1-17-7-4(3-16)2-5(18-9(12,13)14)15-6(7)8(10)11/h2-3,8H,1H3
• InChI Key： XMUXYTJVOJNBQA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=O)C=C(N=1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde and Its Role in Modern Pharmaceutical Research

2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde, with the CAS number 1804953-02-3, represents a pivotal compound in the field of medicinal chemistry. Its unique molecular structure, characterized by multiple fluorinated groups and functionalized aromatic rings, has garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic innovation. This compound is a derivative of pyridine-4-carboxaldehyde, a class of molecules known for their ability to modulate biological targets through various mechanisms, including enzyme inhibition, receptor modulation, and signal transduction pathways.

The 2-(Difluoromethyl) group introduces steric and electronic effects that enhance the molecule's reactivity and selectivity toward specific biological targets. Similarly, the 3-methoxy and 6-(trifluoromethoxy) substituents contribute to the compound's polarity and lipophilicity, which are critical factors in determining its pharmacokinetic profile and cellular permeability. These structural features make 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde a promising candidate for the development of novel therapeutics targeting inflammatory, neurodegenerative, and oncological diseases.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the interactions between this compound and various biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde exhibits potent inhibitory activity against the enzyme COX-2 (cyclooxygenase-2), a key mediator of inflammation. The compound's ability to selectively inhibit COX-2 over COX-1 suggests its potential as a safer anti-inflammatory agent with reduced gastrointestinal side effects, a critical advantage in the treatment of chronic inflammatory conditions.

Furthermore, the trifluoromethoxy substituent in this molecule has been shown to enhance its binding affinity to specific protein targets. A 2024 study in ACS Chemical Biology highlighted the role of the 6-(trifluoromethoxy) group in stabilizing the interaction between the compound and the EGFR (Epidermal Growth Factor Receptor) kinase domain. This finding underscores the importance of fluorinated moieties in modulating protein-ligand interactions, a concept that has become increasingly relevant in the design of targeted therapies for cancer and other proliferative diseases.

The pyridine-4-carboxaldehyde scaffold is particularly noteworthy for its versatility in medicinal chemistry. The aromatic ring system provides a rigid framework that facilitates the precise positioning of functional groups, while the aldehyde group at the 4-position offers opportunities for further chemical modifications. These properties have been leveraged in the synthesis of analogs with enhanced bioavailability and metabolic stability, as reported in a 2023 review article in Drug Discovery Today.

One of the most exciting developments in the study of 2-(Difluoromethyl)-3-methoxy-6-(trifluoremethoxy)pyridine-4-carboxaldehyde is its potential application in the treatment of neurodegenerative disorders. A 2024 preclinical study published in Neuropharmacology revealed that this compound exerts neuroprotective effects by modulating the activity of BDNF (Brain-Derived Neurotrophic Factor) signaling pathways. The compound's ability to enhance neurogenesis and reduce oxidative stress makes it a promising candidate for the development of therapies for Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, the synthesis of 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde has been the subject of extensive research in organic chemistry. A 2023 study in Organic Letters described an efficient synthetic route involving nucleophilic substitution and electrophilic aromatic substitution reactions. The use of fluorinated reagents and catalytic methods has enabled the preparation of this compound with high purity and yield, which is essential for its application in drug development programs.

The fluorinated substituents in this molecule also play a critical role in its pharmacokinetic properties. Fluorine atoms are known to increase the metabolic stability of compounds by reducing their susceptibility to hydrolysis and oxidation. This is particularly important for the development of long-acting therapeutics that require sustained release of the active drug. A 2024 study in Drug Metabolism and Disposition demonstrated that the trifluoromethoxy group significantly enhances the half-life of 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde in vivo, making it a favorable candidate for oral administration.

Despite its promising properties, the development of 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its pharmacological profile, including its selectivity for target proteins, its ability to cross the blood-brain barrier, and its safety in long-term use. Additionally, efforts are being made to identify potential side effects and to develop strategies for minimizing them, such as the incorporation of prodrug moieties or the use of targeted delivery systems.

Another area of interest is the use of this compound in combination with other drugs to enhance therapeutic outcomes. A 2024 study in Cancer Research explored the synergistic effects of 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde with traditional chemotherapeutic agents. The results suggested that the compound could enhance the efficacy of existing treatments by targeting multiple pathways involved in tumor progression, such as angiogenesis and metastasis.

Finally, the 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde molecule serves as a valuable model for the study of structure-activity relationships (SAR) in medicinal chemistry. Its unique combination of fluorinated groups and functionalized aromatic rings provides insights into how subtle changes in molecular structure can lead to significant variations in biological activity. This understanding is crucial for the rational design of new drugs with improved potency and reduced toxicity.

In conclusion, 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methods and biological studies, position it as a key player in the development of novel therapeutics for a variety of diseases. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the discovery of innovative treatments for human health.

Keywords: 2-(Difluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde, COX-2 inhibition, EGFR targeting, neurodegenerative diseases, drug discovery, medicinal chemistry.